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Compound of Interest

Compound Name: A-77636 hydrochloride

Cat. No.: B1664256

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-77636 hydrochloride is a potent and selective full agonist for the dopamine D1 receptor.[1]
Its utility in neuroscience research, particularly in studying the dopaminergic system's role in
motor control, cognition, and reward, is well-established. In vivo microdialysis is a powerful
technique used to measure the extracellular concentrations of neurotransmitters and other
neurochemicals in specific brain regions of awake, freely moving animals. This document
provides detailed application notes and protocols for the use of A-77636 hydrochloride in
microdialysis experiments, focusing on its effects on acetylcholine and dopamine release.

A-77636 has been shown to elicit prolonged behavioral responses and has demonstrated
efficacy in animal models of Parkinson's disease.[1] Its mechanism of action involves the
stimulation of D1 receptors, leading to the activation of adenylyl cyclase and a subsequent
cascade of intracellular signaling events.[2] Microdialysis studies have revealed that A-77636
can significantly modulate the release of other neurotransmitters, such as acetylcholine, in
brain regions like the frontal cortex and hippocampus.
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Property Value Reference

(1R,39)-3-(adamantan-1-yl)-1-

(aminomethyl)-3,4-dihydro-1H-
IUPAC Name [1]
isochromene-5,6-diol

hydrochloride
Molecular Formula C22H30CINO3 N/A
Molecular Weight 391.9 g/mol N/A
Receptor Affinity (Ki) 39.8 nM for D1 receptor [1]
Functional Activity Full agonist at D1 receptors [2]

Effects of A-77636 on Acetylcholine Release in Rat Brain
Maximum Increase

. . in Acetylcholine .
Brain Region A-77636 Dose (s.c.) Duration of Effect
Release (% of

baseline)
Frontal Cortex 1 pumol/kg Significant increase > 3 hours
Hippocampus 1 pmol/kg Not significant N/A
Frontal Cortex 4 pumol/kg > 230% > 3 hours
Hippocampus 4 umol/kg > 230% > 3 hours

Signaling Pathways and Experimental Workflows
Dopamine D1 Receptor Sighaling Pathway
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Dopamine D1 Receptor Signaling Cascade.

In Vivo Microdialysis Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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